2-[(2,4-difluorophenoxy)methyl]-N,N-diethylbenzamide

• Molecular Formula: C18H19F2NO2
• Molecular Weight: 319.3 g/mol
• IUPAC Name: 2-[(2,4-difluorophenoxy)methyl]-N,N-diethylbenzamide
• InChI: InChI=1S/C18H19F2NO2/c1-3-21(4-2)18(22)15-8-6-5-7-13(15)12-23-17-10-9-14(19)11-16(17)20/h5-11H,3-4,12H2,1-2H3
• InChI Key: HZMDRGMCSJUTES-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC=CC=C1COC2=C(C=C(C=C2)F)F

Description

2-[(2,4-Difluorophenoxy)methyl]-N,N-diethylbenzamide is a chemical compound known for its unique structure and properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2,4-difluorophenoxy)methyl]-N,N-diethylbenzamide typically involves the reaction of 2,4-difluorophenol with benzyl chloride under basic conditions to form 2,4-difluorobenzyl chloride. This intermediate is then reacted with N,N-diethylbenzamide in the presence of a base to yield the final product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. the general approach would involve scaling up the laboratory synthesis process, optimizing reaction conditions, and ensuring the purity and yield of the final product through various purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-[(2,4-Difluorophenoxy)methyl]-N,N-diethylbenzamide can undergo several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form various oxidation products.

Reduction: Reduction reactions can be performed to modify the functional groups within the compound.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorine atoms.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Nucleophiles like sodium methoxide (NaOCH₃) and potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

2-[(2,4-Difluorophenoxy)methyl]-N,N-diethylbenzamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a drug candidate.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(2,4-difluorophenoxy)methyl]-N,N-diethylbenzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2-(2,4-Difluorophenoxy)-2-methylpropanoic acid
• N-(4-(2,4-Difluorophenoxy)-3-(6-methyl-7-oxo-6,7-dihydro-1H-pyrrolo[2,3-c]pyridin-4-yl)phenyl)ethanesulfonamide

Uniqueness

2-[(2,4-Difluorophenoxy)methyl]-N,N-diethylbenzamide is unique due to its specific structure, which imparts distinct chemical and biological properties.